Cas no 2172558-48-2 (9,9-difluoro-5-(2-methylpropyl)-1-oxa-4-azaspiro5.5undecane)

• Product Name: 9,9-difluoro-5-(2-methylpropyl)-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172558-48-2
• MF: C₁₃H₂₃F₂NO
• MW: 247.324630975723
• CID: 5864350
• PubChem ID: 165839998
• Update Time: 2023-12-28

9,9-difluoro-5-(2-methylpropyl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9,9-difluoro-5-(2-methylpropyl)-1-oxa-4-azaspiro5.5undecane
• 2172558-48-2
• 9,9-difluoro-5-(2-methylpropyl)-1-oxa-4-azaspiro[5.5]undecane
• EN300-1640651

• Inchi： 1S/C13H23F2NO/c1-10(2)9-11-12(17-8-7-16-11)3-5-13(14,15)6-4-12/h10-11,16H,3-9H2,1-2H3
• InChI Key： QJWIAIMCEVIKJT-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC1)C(CC(C)C)NCCO2)F

Computed Properties

• Exact Mass: 247.17477068g/mol
• Monoisotopic Mass: 247.17477068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų